
"handling and storage of 4,5,7-Trihydroxy-3-
phenylcoumarin powder"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5,7-Trihydroxy-3-phenylcoumarin

Cat. No.: B599777 Get Quote

Technical Support Center: 4,5,7-Trihydroxy-3-
phenylcoumarin
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the handling, storage, and use of 4,5,7-Trihydroxy-3-
phenylcoumarin powder.

Frequently Asked Questions (FAQs)
Q1: What is 4,5,7-Trihydroxy-3-phenylcoumarin?

A1: 4,5,7-Trihydroxy-3-phenylcoumarin is a coumarin derivative with the molecular formula

C₁₅H₁₀O₅.[1][2][3] It is a solid, crystalline powder, typically pale yellow in color.[4] Due to its

structure, which includes multiple hydroxyl groups, it is classified as a polyphenol and is studied

for its potential biological activities, including antioxidant, anti-inflammatory, anticancer, and

antimicrobial properties.

Q2: What are the main safety hazards associated with this compound?

A2: 4,5,7-Trihydroxy-3-phenylcoumarin is classified as a hazardous substance. It can cause

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[1] It is important to handle this compound with appropriate personal protective equipment.[1]

Q3: What are the recommended storage conditions for this powder?
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A3: To ensure the stability and integrity of 4,5,7-Trihydroxy-3-phenylcoumarin, it should be

stored in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] Some suppliers

recommend storing it in a freezer.[4] It should be kept away from incompatible materials and

foodstuff containers.[6]

Q4: In which solvents is 4,5,7-Trihydroxy-3-phenylcoumarin soluble?

A4: The three hydroxyl groups on the coumarin structure give it a higher polarity, suggesting

good solubility in polar solvents such as ethanol or DMSO. While specific quantitative solubility

data is not readily available in the provided search results, these solvents are a good starting

point for preparing stock solutions.
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Issue Possible Cause Recommended Solution

Powder has changed color

(e.g., darkened).

Oxidation or degradation of the

compound. This can be

caused by exposure to air,

light, or moisture over time.

Discard the powder if

significant color change is

observed, as it may indicate

impurity. Ensure proper

storage in a tightly sealed

container, protected from light,

and in a dry environment.

Consider purging the container

with an inert gas like argon or

nitrogen before sealing.

Difficulty dissolving the powder

in a chosen solvent.

The concentration is too high

for the solvent's capacity. The

solvent may not be appropriate

for this compound. The powder

may have degraded, leading to

less soluble byproducts.

Try gentle heating or

sonication to aid dissolution. If

the issue persists, consider

using a different polar solvent

(e.g., DMSO, ethanol, or

methanol). Prepare a more

diluted solution initially. If

degradation is suspected, use

a fresh batch of the compound.

Inconsistent experimental

results.

Degradation of the stock

solution. Inaccurate weighing

of the powder. Contamination

of the sample.

Prepare fresh stock solutions

for each experiment or store

them at -20°C or -80°C for

short periods. Always use a

calibrated analytical balance

for weighing the powder.

Ensure all glassware and

equipment are clean and free

of contaminants.

Precipitate forms in the stock

solution upon storage.

The solution is supersaturated

at the storage temperature.

The compound is degrading

and precipitating out of the

solution.

Before use, warm the solution

to room temperature and

sonicate to redissolve the

precipitate. If the precipitate

does not redissolve, it may

indicate degradation, and a
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fresh solution should be

prepared. Consider storing at a

slightly higher temperature if

stability allows, or prepare

smaller, single-use aliquots.

Physicochemical and Safety Data
Physicochemical Properties

Property Value Reference

Molecular Formula C₁₅H₁₀O₅ [1][2][3]

Molecular Weight 270.24 g/mol [1][2][3]

Appearance Solid, crystal powder [1][4]

Color Very pale yellow to pale yellow [4]

Melting Point 268-272 °C [1]

Assay ≥97% [1]

Safety and Handling
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Hazard Statement Precautionary Statement
Personal Protective
Equipment

H315: Causes skin irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Dust mask type N95 (US)

H319: Causes serious eye

irritation

P264: Wash skin thoroughly

after handling.
Eyeshields

H335: May cause respiratory

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Gloves

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of 4,5,7-Trihydroxy-3-
phenylcoumarin, a common starting point for various in vitro experiments.

Materials:

4,5,7-Trihydroxy-3-phenylcoumarin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

1. Determine the desired concentration of the stock solution (e.g., 10 mM).

2. Calculate the required mass of 4,5,7-Trihydroxy-3-phenylcoumarin using its molecular

weight (270.24 g/mol ).

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

3. Tare the analytical balance with a sterile microcentrifuge tube.

4. Carefully weigh the calculated amount of the powder into the tube.

5. Add the appropriate volume of DMSO to the tube.

6. Vortex the tube until the powder is completely dissolved. Gentle warming (to no more than

37°C) or sonication can be used to aid dissolution if necessary.

7. Once fully dissolved, the stock solution can be used immediately or aliquoted into smaller,

single-use volumes and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Note: Always handle the powder and the stock solution in a chemical fume hood while wearing

appropriate personal protective equipment.

Visualizations
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Workflow for Safe Handling of 4,5,7-Trihydroxy-3-phenylcoumarin Powder
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Caption: Workflow for the safe handling of 4,5,7-Trihydroxy-3-phenylcoumarin powder.
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Potential Degradation Pathways

4,5,7-Trihydroxy-3-phenylcoumarin
(Active Compound)

Oxidation
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Exposure to Light, Air (Oxygen), High pH
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Caption: Potential degradation pathways for 4,5,7-Trihydroxy-3-phenylcoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["handling and storage of 4,5,7-Trihydroxy-3-
phenylcoumarin powder"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599777#handling-and-storage-of-4-5-7-trihydroxy-3-
phenylcoumarin-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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